2-Propyloxetane

• CAS No.: 4468-64-8
• Molecular Formula: C6H12O
• Molecular Weight: 100.16 g/mol
• IUPAC Name: 2-propyloxetane
• InChI: InChI=1S/C6H12O/c1-2-3-6-4-5-7-6/h6H,2-5H2,1H3
• InChI Key: KJPUWZVESPGSAG-UHFFFAOYSA-N
• SMILES: CCCC1CCO1

Description

Synthesis Analysis

• Epoxide Opening with Trimethyloxosulfonium Ylide

  • Fitton et al. expanded the scope of oxetanes accessed through this method, incorporating alkyl substituents that could be further manipulated to access a range of oxetane derivatives.

• Sodium Anion of an NTs-Sulfoximine

  • A related method involves using the sodium anion of an NTs-sulfoximine to form oxetanes.

• Computational Modeling

  • Enantioenriched chiral oxetanes were accessed from enantioenriched epoxides with full retention of enantiomeric purity.